Cas no 153463-57-1 (3-chloro-5-ethoxypyridine-4-carbonitrile)

• Product Name: 3-chloro-5-ethoxypyridine-4-carbonitrile
• CAS No: 153463-57-1
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• MDL: MFCD22380415
• CID: 1327022
• PubChem ID: 11805396
• Update Time: 2025-10-30

3-chloro-5-ethoxypyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-ethoxyisonicotinonitrile
• 3-chloro-5-ethoxypyridine-4-carbonitrile
• MFCD22380415
• AKOS027252207
• SCHEMBL25384296
• CS-0433317
• 153463-57-1
• AS-40962

• MDL： MFCD22380415
• Inchi： 1S/C8H7ClN2O/c1-2-12-8-5-11-4-7(9)6(8)3-10/h4-5H,2H2,1H3
• InChI Key： KUYZWPHLKDFTRX-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1C#N)OCC

Computed Properties

• Exact Mass: 182.0246905g/mol
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-chloro-5-ethoxypyridine-4-carbonitrile

Introduction to 3-Chloro-5-Ethoxypyridine-4-Carbonitrile (CAS No. 153463-57-1)

3-Chloro-5-ethoxypyridine-4-carbonitrile (CAS No. 153463-57-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. The molecule consists of a pyridine ring substituted with a chlorine atom at the 3-position, an ethoxy group at the 5-position, and a cyano group at the 4-position. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals.

The chemical structure of 3-chloro-5-ethoxypyridine-4-carbonitrile is represented by the formula C₉H₉ClN₂O. The presence of the cyano group imparts significant electronic and steric effects, which can influence the compound's reactivity and selectivity in various chemical reactions. The ethoxy group, on the other hand, provides additional functionality that can be exploited in synthetic transformations. The chlorine atom adds further versatility by allowing for substitution reactions that can lead to a wide range of derivatives.

In recent years, 3-chloro-5-ethoxypyridine-4-carbonitrile has been extensively studied for its potential as an intermediate in the synthesis of drugs targeting various diseases. One notable area of research is its use in the development of inhibitors for specific enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound can effectively inhibit kinases, which are key targets in cancer therapy. The ability to modulate kinase activity through these derivatives opens up new avenues for the design of more potent and selective drugs.

Beyond its role in kinase inhibition, 3-chloro-5-ethoxypyridine-4-carbonitrile has also been explored for its potential in treating neurological disorders. Research has indicated that certain derivatives of this compound can cross the blood-brain barrier and exhibit neuroprotective effects. This property makes it a promising candidate for the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ability to target specific receptors or enzymes in the brain without causing significant side effects is a critical factor in drug development, and this compound shows promise in this regard.

The synthesis of 3-chloro-5-ethoxypyridine-4-carbonitrile typically involves multi-step processes that ensure high yields and purity. One common synthetic route involves the reaction of 2-chloroacetonitrile with 2-aminoethyl ether followed by cyclization to form the pyridine ring. Subsequent chlorination and ethylation steps complete the synthesis. Advances in synthetic methods have led to more efficient and environmentally friendly processes, reducing waste and improving overall yield.

In addition to its use as a pharmaceutical intermediate, 3-chloro-5-ethoxypyridine-4-carbonitrile has found applications in other areas of chemistry and biology. For example, it has been used as a building block in the synthesis of fluorescent probes for imaging applications. The unique electronic properties of the cyano group make it an excellent chromophore, allowing for precise labeling and detection of biological molecules.

The safety profile of 3-chloro-5-ethoxypyridine-4-carbonitrile is an important consideration in its use as a pharmaceutical intermediate. Extensive toxicological studies have been conducted to ensure that it meets safety standards for use in drug development. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models.

In conclusion, 3-chloro-5-ethoxypyridine-4-carbonitrile (CAS No. 153463-57-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an invaluable intermediate in the synthesis of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and derivatives, further solidifying its importance in the field.